Cas no 791595-73-8 (1H-Benzimidazol-2-amine,6-(3-methylphenyl)-)

• Product Name: 1H-Benzimidazol-2-amine,6-(3-methylphenyl)-
• CAS No: 791595-73-8
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 555610
• PubChem ID: 44224065
• Update Time: 2025-04-19

1H-Benzimidazol-2-amine,6-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine,6-(3-methylphenyl)-
• 1H-Benzimidazol-2-amine,5-(3-methylphenyl)- (9CI)
• SCHEMBL5680955
• 791595-73-8
• BDBM31795
• 1h-benzimidazol-2-amine,5-(3-methylphenyl)-
• 6-(m-Tolyl)-1H-benzo[d]imidazol-2-amine
• 2-aminobenzimidazole deriv., 6
• CHEMBL483978

• Inchi： 1S/C14H13N3/c1-9-3-2-4-10(7-9)11-5-6-12-13(8-11)17-14(15)16-12/h2-8H,1H3,(H3,15,16,17)
• InChI Key： DPYWSITZBJYBDK-UHFFFAOYSA-N
• SMILES： N1C(N)=NC2C=CC(=CC1=2)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 223.110947427g/mol
• Monoisotopic Mass: 223.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.7Ų